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Compound of Interest

Compound Name: Actinomycin C

CAS No.: 2612-14-8

Cat. No.: B1203691

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Actinomycin C, a member of the actinomycin family of chromopeptide antibiotics produced by

Streptomyces chrysomallus, is a potent transcriptional inhibitor.[1] Like its well-studied

analogue Actinomycin D, Actinomycin C intercalates into DNA, primarily at G-C rich regions,

thereby obstructing the progression of RNA polymerase and inhibiting transcription.[1][2][3]

This mode of action makes it a valuable tool in molecular biology for studying mRNA turnover

and as a cytotoxic agent in cancer research.[4][5] Proper preparation of stock solutions is

critical for obtaining reproducible and reliable experimental results. These application notes

provide detailed protocols for the preparation, storage, and handling of Actinomycin C stock

solutions.

Quantitative Data Summary
Due to the limited availability of specific quantitative data for Actinomycin C, the following

tables include information for both Actinomycin C and the closely related Actinomycin D for
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comparison and guidance. Researchers should consider this when preparing Actinomycin C
solutions.

Table 1: Physicochemical Properties

Property Actinomycin C Actinomycin D

Molecular Formula C₆₃H₈₈N₁₂O₁₆[1] C₆₂H₈₆N₁₂O₁₆

Molecular Weight 1269.4 g/mol [1][2] 1255.43 g/mol

Appearance Red, shiny crystals Red, shiny crystals

Table 2: Solubility Data (for Actinomycin D, as a reference)

Solvent Solubility
Concentration
(mM)

Notes

DMSO ≥ 100 mg/mL[6][7] ~79.65 mM

May require warming

to 37°C or sonication

for complete

dissolution.[6][8] Use

fresh, anhydrous

DMSO as it is

hygroscopic.[7]

Dimethylformamide

(DMF)
~20 mg/mL[9] ~15.93 mM

Acetone ~10 mg/mL ~7.97 mM

Acetonitrile ~10 mg/mL ~7.97 mM

Ethanol Soluble -

Water
Slightly soluble (~0.5

mg/mL)
~0.40 mM

Solubility in aqueous

solutions is low.[9]

Table 3: Recommended Storage Conditions
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Form
Storage
Temperature

Stability
Special
Precautions

Powder 2-8°C
At least 15 months

(for Actinomycin D)

Hygroscopic and light-

sensitive. Store

desiccated and

protected from light.

Concentrated Stock

Solution (in DMSO)
-20°C[8][10] At least 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[10] Protect

from light.[6]

Dilute Aqueous

Solutions

Not Recommended

for Storage
Unstable

Prone to adsorption to

plastic and glass.

Should be prepared

fresh and discarded

after use.

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL Actinomycin C
Stock Solution in DMSO
Materials:

Actinomycin C powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Pre-weighing and Handling:

Handle Actinomycin C powder in a chemical fume hood. It is a potent cytotoxic agent.

Allow the vial of Actinomycin C powder to equilibrate to room temperature before

opening to prevent condensation.

Carefully weigh the desired amount of Actinomycin C powder. For example, to prepare 1

mL of a 1 mg/mL stock solution, weigh 1 mg of the powder.

Dissolution:

Aseptically add the appropriate volume of anhydrous DMSO to the vial containing the

Actinomycin C powder. For a 1 mg/mL solution, add 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. The

solution should be clear and red.

If dissolution is slow, gently warm the solution at 37°C for 10 minutes or sonicate briefly.[8]

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, amber

microcentrifuge tubes. This minimizes waste and avoids repeated freeze-thaw cycles

which can degrade the compound.[10]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C, protected from light.[8][10]

Protocol 2: Preparation of Working Solutions for Cell
Culture
Materials:

Actinomycin C stock solution (e.g., 1 mg/mL in DMSO)
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Pre-warmed sterile cell culture medium

Sterile tubes and micropipettes

Procedure:

Thawing the Stock Solution:

Thaw an aliquot of the concentrated Actinomycin C stock solution at room temperature.

Dilution:

Perform serial dilutions in pre-warmed cell culture medium to achieve the desired final

working concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

For example, to prepare a 1 µg/mL working solution in 10 mL of medium from a 1 mg/mL

stock:

Add 10 µL of the 1 mg/mL stock solution to 9.99 mL of cell culture medium.

Mix gently by inverting the tube.

Application to Cells:

Remove the existing medium from the cells and replace it with the medium containing the

final concentration of Actinomycin C.[6]

Ensure even distribution by gently swirling the plate or flask.

Incubate the cells for the desired experimental duration. Typical working concentrations for

Actinomycin D range from 10 nM to 1 µM.[10]

Visualizations
Signaling Pathway of Actinomycin C
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Actinomycin C inhibits transcription by intercalating into the minor groove of the DNA double

helix, primarily at guanine-cytosine (G-C) rich sequences. This forms a stable drug-DNA

complex that physically obstructs the movement of RNA polymerase, thereby halting RNA

synthesis.[3][11] This leads to the depletion of short-lived mRNAs and subsequently inhibits

protein synthesis. The resulting cellular stress can induce cell cycle arrest and apoptosis.[10]

[12]
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Caption: Mechanism of Action of Actinomycin C.

Experimental Workflow for Stock Solution Preparation
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The following diagram outlines the general workflow for preparing a stock solution of

Actinomycin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. Actinomycin C | C63H88N12O16 | CID 3084037 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. What is the mechanism of Dactinomycin? [synapse.patsnap.com]

4. benchchem.com [benchchem.com]

5. mRNA Stability Assay Using transcription inhibition by Actinomycin D in Mouse Pluripotent
Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]

6. benchchem.com [benchchem.com]

7. selleckchem.com [selleckchem.com]

8. apexbt.com [apexbt.com]

9. cdn.caymanchem.com [cdn.caymanchem.com]

10. Actinomycin D | Cell Signaling Technology [cellsignal.com]

11. m.youtube.com [m.youtube.com]

12. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
Actinomycin C Stock Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203691/docs#application-notes-and-protocols-for-
the-preparation-of-actinomycin-c-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1203691?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

